Cas no 1398504-01-2 (TERT-BUTYL 4-BROMOBENZYL(OXAZOL-2-YLMETHYL)CARBAMATE)

TERT-BUTYL 4-BROMOBENZYL(OXAZOL-2-YLMETHYL)CARBAMATE is a specialized carbamate derivative featuring a bromobenzyl group and an oxazole-methyl moiety. This compound is primarily utilized in organic synthesis and pharmaceutical research as a versatile intermediate. The presence of the bromine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. The tert-butyl carbamate (Boc) group offers stability and selective deprotection under mild acidic conditions, facilitating further functionalization. Its structural features make it valuable for developing bioactive molecules, particularly in medicinal chemistry for targeted drug discovery. The compound is typically handled under inert conditions due to its sensitivity.
TERT-BUTYL 4-BROMOBENZYL(OXAZOL-2-YLMETHYL)CARBAMATE structure
1398504-01-2 structure
Product Name:TERT-BUTYL 4-BROMOBENZYL(OXAZOL-2-YLMETHYL)CARBAMATE
CAS No:1398504-01-2
MF:C16H19BrN2O3
MW:367.237663507462
CID:5169831
Update Time:2025-10-28

TERT-BUTYL 4-BROMOBENZYL(OXAZOL-2-YLMETHYL)CARBAMATE Chemical and Physical Properties

Names and Identifiers

    • TERT-BUTYL 4-BROMOBENZYL(OXAZOL-2-YLMETHYL)CARBAMATE
    • Inchi: 1S/C16H19BrN2O3/c1-16(2,3)22-15(20)19(11-14-18-8-9-21-14)10-12-4-6-13(17)7-5-12/h4-9H,10-11H2,1-3H3
    • InChI Key: ZADOYCJMLULWPR-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)N(CC1=CC=C(Br)C=C1)CC1=NC=CO1

TERT-BUTYL 4-BROMOBENZYL(OXAZOL-2-YLMETHYL)CARBAMATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM502121-1g
tert-Butyl4-bromobenzyl(oxazol-2-ylmethyl)carbamate
1398504-01-2 97%
1g
$*** 2023-03-30

Additional information on TERT-BUTYL 4-BROMOBENZYL(OXAZOL-2-YLMETHYL)CARBAMATE

Professional Introduction to TERT-BUTYL 4-BROMOBENZYL(OXAZOL-2-YLMETHYL)CARBAMATE (CAS No. 1398504-01-2)

TERT-BUTYL 4-BROMOBENZYL(OXAZOL-2-YLMETHYL)CARBAMATE, a compound with the CAS number 1398504-01-2, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of TERT-BUTYL 4-BROMOBENZYL(OXAZOL-2-YLMETHYL)CARBAMATE incorporates several key functional groups that contribute to its unique properties. The presence of a tert-butyl group enhances the lipophilicity of the molecule, while the bromobenzyl moiety introduces a site for further chemical modifications. The oxazol-2-ylmethylcarbamate moiety adds another layer of complexity, potentially influencing the compound's interactions with biological targets.

In recent years, there has been a growing interest in oxazole derivatives due to their diverse pharmacological properties. Oxazoles are heterocyclic compounds that have shown efficacy in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of an oxazole ring into the structure of TERT-BUTYL 4-BROMOBENZYL(OXAZOL-2-YLMETHYL)CARBAMATE suggests that this compound may possess similar beneficial effects.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug development. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies indicate that TERT-BUTYL 4-BROMOBENZYL(OXAZOL-2-YLMETHYL)CARBAMATE may exhibit inhibitory activity against certain enzymes, making it a promising candidate for further investigation.

The bromobenzyl group in the molecule provides a versatile handle for chemical modifications, allowing researchers to explore different derivatives with tailored properties. This flexibility is particularly valuable in drug discovery, where optimizing a molecule's pharmacokinetic and pharmacodynamic profiles is crucial for successful therapeutic outcomes. The tert-butyl group also contributes to the stability of the molecule, ensuring that it can withstand various chemical transformations without degradation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of TERT-BUTYL 4-BROMOBENZYL(OXAZOL-2-YLMETHYL)CARBAMATE with biological targets more accurately. These tools have been instrumental in identifying potential lead compounds and optimizing their structures for improved efficacy. The integration of experimental data with computational predictions has streamlined the drug discovery process, making it more efficient and cost-effective.

The oxazol-2-ylmethylcarbamate moiety is particularly interesting from a structural perspective. This group not only adds to the molecular complexity but also provides opportunities for selective functionalization. Researchers have been exploring various synthetic strategies to modify this moiety, aiming to enhance the compound's biological activity and reduce potential side effects. These efforts are part of a broader trend toward designing molecules with improved selectivity and reduced toxicity.

In conclusion, TERT-BUTYL 4-BROMOBENZYL(OXAZOL-2-YLMETHYL)CARBAMATE (CAS No. 1398504-01-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.

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